Cas no 1820863-72-6 (1-hydrazinyl-2-methylpropan-2-ol hydrochloride)

• Product Name: 1-hydrazinyl-2-methylpropan-2-ol hydrochloride
• CAS No: 1820863-72-6
• MF: C₄H₁₃ClN₂O
• MW: 140.611819982529
• MDL: MFCD30476220
• CID: 4620986
• PubChem ID: 134690975
• Update Time: 2025-06-08

1-hydrazinyl-2-methylpropan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-hydrazinyl-2-methylpropan-2-ol hydrochloride

• MDL： MFCD30476220
• Inchi： 1S/C4H12N2O.ClH/c1-4(2,7)3-6-5;/h6-7H,3,5H2,1-2H3;1H
• InChI Key： WPESEZLBDFUAES-UHFFFAOYSA-N
• SMILES： C(NN)C(O)(C)C.Cl

Additional information on 1-hydrazinyl-2-methylpropan-2-ol hydrochloride

1-Hydrazinyl-2-Methylpropan-2-ol Hydrochloride (CAS No. 1820863-72-6): A Comprehensive Overview

1-Hydrazinyl-2-methylpropan-2-ol hydrochloride (CAS No. 1820863-72-6) is a versatile compound with significant applications in various fields, particularly in pharmaceutical and chemical research. This compound, also known as hydrochloride salt of 1-hydrazinyl-2-methylpropan-2-ol, has gained attention due to its unique chemical properties and potential therapeutic uses.

The molecular formula of 1-hydrazinyl-2-methylpropan-2-ol hydrochloride is C5H14N3O·HCl, and its molecular weight is approximately 159.64 g/mol. The compound is a white crystalline solid that is highly soluble in water and ethanol, making it suitable for various chemical reactions and formulations. Its hygroscopic nature requires careful handling and storage to maintain its stability and purity.

In the realm of pharmaceutical research, 1-hydrazinyl-2-methylpropan-2-ol hydrochloride has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its use in the treatment of various diseases, including neurological disorders and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the compound's ability to modulate specific neurotransmitter receptors, which could be beneficial in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The mechanism of action of 1-hydrazinyl-2-methylpropan-2-ol hydrochloride involves its interaction with key biological targets. Research has shown that it can selectively bind to certain receptors, leading to the modulation of signaling pathways that are implicated in disease progression. This selective binding property makes it an attractive candidate for drug development, as it can potentially reduce off-target effects and improve therapeutic outcomes.

In addition to its therapeutic potential, 1-hydrazinyl-2-methylpropan-2-ol hydrochloride has also been investigated for its use in chemical synthesis. Its reactivity and functional groups make it a valuable intermediate in the synthesis of more complex molecules. For example, a study published in Organic Letters in 2021 demonstrated the use of this compound as a building block in the synthesis of novel antiviral agents. The ability to incorporate this compound into larger molecular frameworks opens up new possibilities for the development of advanced pharmaceuticals and materials.

The safety profile of 1-hydrazinyl-2-methylpropan-2-ol hydrochloride is another important aspect that has been extensively studied. Preclinical toxicology assessments have shown that it exhibits low toxicity at therapeutic doses, which is crucial for its potential use in human applications. However, like any chemical compound, it should be handled with appropriate safety measures to prevent exposure and ensure laboratory safety.

In conclusion, 1-hydrazinyl-2-methylpropan-2-ol hydrochloride (CAS No. 1820863-72-6) is a multifaceted compound with significant potential in both pharmaceutical research and chemical synthesis. Its unique properties and promising applications make it an exciting area of study for scientists and researchers across various disciplines. As ongoing research continues to uncover new insights into its mechanisms and uses, it is likely that this compound will play an increasingly important role in the development of innovative solutions for healthcare and beyond.